Cas no 651769-84-5 (1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-)

1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]- structure
651769-84-5 structure
Product Name:1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-
CAS No:651769-84-5
MF:C12H16N4O2
MW:248.281042098999
CID:403270
PubChem ID:23540982
Update Time:2025-04-19

1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-
    • 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-2H-tetrazole
    • DTXSID20634841
    • 651769-84-5
    • Inchi: 1S/C12H16N4O2/c1-8(2)7-18-10-5-4-9(6-11(10)17-3)12-13-15-16-14-12/h4-6,8H,7H2,1-3H3,(H,13,14,15,16)
    • InChI Key: HHBHSFYIVSNIKS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C2N=NNN=2)=CC=1OC)CC(C)C

Computed Properties

  • Exact Mass: 248.12748
  • Monoisotopic Mass: 248.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • PSA: 72.92
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